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  3. (3Z)-5-[2-(3,4-dimethoxyphenyl)ethyl]-4-(2-fluorophenyl)-3-(6-oxocyclohexa-2,4-dien-1-ylidene)-2,4-dihydro-1H-pyrrolo[3,4-c]pyrazol-6-one
(3Z)-5-[2-(3,4-dimethoxyphenyl)ethyl]-4-(2-fluorophenyl)-3-(6-oxocyclohexa-2,4-dien-1-ylidene)-2,4-dihydro-1H-pyrrolo[3,4-c]pyrazol-6-one (3Z)-5-[2-(3,4-dimethoxyphenyl)ethyl]-4-(2-fluorophenyl)-3-(6-oxocyclohexa-2,4-dien-1-ylidene)-2,4-dihydro-1H-pyrrolo[3,4-c]pyrazol-6-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0726515
InChI: InChI=1S/C27H24FN3O4/c1-34-21-12-11-16(15-22(21)35-2)13-14-31-26(17-7-3-5-9-19(17)28)23-24(29-30-25(23)27(31)33)18-8-4-6-10-20(18)32/h3-12,15,26,29-30H,13-14H2,1-2H3/b24-18-
SMILES: COC1=C(C=C(C=C1)CCN2C(C3=C(C2=O)NNC3=C4C=CC=CC4=O)C5=CC=CC=C5F)OC
Molecular Formula: C27H24FN3O4
Molecular Weight: 473.5 g/mol

(3Z)-5-[2-(3,4-dimethoxyphenyl)ethyl]-4-(2-fluorophenyl)-3-(6-oxocyclohexa-2,4-dien-1-ylidene)-2,4-dihydro-1H-pyrrolo[3,4-c]pyrazol-6-one

CAS No.:

Cat. No.: VC0726515

Molecular Formula: C27H24FN3O4

Molecular Weight: 473.5 g/mol

* For research use only. Not for human or veterinary use.

(3Z)-5-[2-(3,4-dimethoxyphenyl)ethyl]-4-(2-fluorophenyl)-3-(6-oxocyclohexa-2,4-dien-1-ylidene)-2,4-dihydro-1H-pyrrolo[3,4-c]pyrazol-6-one -

Specification

Molecular Formula C27H24FN3O4
Molecular Weight 473.5 g/mol
IUPAC Name (3Z)-5-[2-(3,4-dimethoxyphenyl)ethyl]-4-(2-fluorophenyl)-3-(6-oxocyclohexa-2,4-dien-1-ylidene)-2,4-dihydro-1H-pyrrolo[3,4-c]pyrazol-6-one
Standard InChI InChI=1S/C27H24FN3O4/c1-34-21-12-11-16(15-22(21)35-2)13-14-31-26(17-7-3-5-9-19(17)28)23-24(29-30-25(23)27(31)33)18-8-4-6-10-20(18)32/h3-12,15,26,29-30H,13-14H2,1-2H3/b24-18-
Standard InChI Key REIYWKNCHBDJNZ-MOHJPFBDSA-N
Isomeric SMILES COC1=C(C=C(C=C1)CCN2C(C\3=C(C2=O)NN/C3=C\4/C=CC=CC4=O)C5=CC=CC=C5F)OC
SMILES COC1=C(C=C(C=C1)CCN2C(C3=C(C2=O)NNC3=C4C=CC=CC4=O)C5=CC=CC=C5F)OC
Canonical SMILES COC1=C(C=C(C=C1)CCN2C(C3=C(C2=O)NNC3=C4C=CC=CC4=O)C5=CC=CC=C5F)OC

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